Prostaglandin D2

• CAS No.: 41598-07-6
• Product Name: Prostaglandin D2
• Molecular Formula: C20H32O5
• Molecular Weight: 352.5 g/mol
• IUPAC Name: (Z)-7-[(1R,2R,5S)-5-hydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]-3-oxocyclopentyl]hept-5-enoic acid
• Standard InChI: InChI=1S/C20H32O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,12-13,15-18,21-22H,2-3,5-6,8-11,14H2,1H3,(H,24,25)/b7-4-,13-12+/t15-,16+,17+,18-/m0/s1
• Standard InChIKey: BHMBVRSPMRCCGG-OUTUXVNYSA-N
• Isomeric SMILES: CCCCC[C@@H](/C=C/[C@@H]1[C@H]([C@H](CC1=O)O)C/C=C\CCCC(=O)O)O
• SMILES: CCCCCC(C=CC1C(C(CC1=O)O)CC=CCCCC(=O)O)O
• Canonical SMILES: CCCCCC(C=CC1C(C(CC1=O)O)CC=CCCCC(=O)O)O
• Appearance: Assay:≥99%A crystalline solid
• Melting Point: 56-57°C
• Physical Description: Solid
• Description: Prostaglandin D2 is a member of the class of prostaglandins D that is prosta-5,13-dien-1-oic acid substituted by hydroxy groups at positions 9 and 15 and an oxo group at position 11 (the 5Z,9alpha,13E,15S- stereoisomer). It has a role as a human metabolite and a mouse metabolite. It is a conjugate acid of a prostaglandin D2(1-).; PGD2, also known as D2, prostaglandin, belongs to the class of organic compounds known as prostaglandins and related compounds. These are unsaturated carboxylic acids consisting of a 20 carbon skeleton that also contains a five member ring, and are based upon the fatty acid arachidonic acid. Thus, PGD2 is considered to be an eicosanoid lipid molecule. PGD2 exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. PGD2 has been found throughout most human tissues, and has also been detected in multiple biofluids, such as blood, cerebrospinal fluid, and urine. Within the cell, PGD2 is primarily located in the cytoplasm, membrane (predicted from logP) and endoplasmic reticulum. In humans, PGD2 is involved in the antipyrine action pathway, the nabumetone action pathway, the salsalate action pathway, and the nepafenac action pathway. PGD2 is also involved in a couple of metabolic disorders, which include the tiaprofenic Acid action pathway and leukotriene C4 synthesis deficiency.; The principal cyclooxygenase metabolite of arachidonic acid. It is released upon activation of mast cells and is also synthesized by alveolar macrophages. Among its many biological actions, the most important are its bronchoconstrictor, platelet-activating-factor-inhibitory, and cytotoxic effects.
• Synonyms: 11 Dehydroprostaglandin F2 alpha; 11 Dehydroprostaglandin F2alpha; 11-Dehydroprostaglandin F2 alpha; 11-Dehydroprostaglandin F2alpha; alpha, 11-Dehydroprostaglandin F2; D2, Prostaglandin; F2 alpha, 11-Dehydroprostaglandin; F2alpha, 11-Dehydroprostaglandin; PGD2; Prostaglandin D2
• PubChem Compound: 448457
• Last Modified: Nov 11 2021